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Compound of Interest

Compound Name: Azetidine-3-thiol hydrochloride

Cat. No.: B600125

For Researchers, Scientists, and Drug Development Professionals

Abstract

Azetidine-3-thiol hydrochloride, with CAS number 179337-60-1, is a strained heterocyclic
building block of significant interest in medicinal chemistry and drug discovery. Its unique four-
membered azetidine ring, coupled with a reactive thiol group, makes it a valuable synthon for
the creation of novel therapeutic agents. This document provides a comprehensive overview of
its chemical properties, a proposed synthesis pathway, and its potential applications in
pharmaceutical research, with a focus on its role as an intermediate in the development of
enzyme inhibitors and other bioactive molecules.

Chemical and Physical Properties

Azetidine-3-thiol hydrochloride is a salt that is typically a white to off-white solid, though it is
sometimes supplied as an oil.[1] Its hydrochloride form enhances its stability and solubility in
agueous solutions.[1] The presence of the thiol group can give the compound a characteristic
odor.[1]
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Property Value Source(s)
CAS Number 179337-60-1 [2]
Molecular Formula CsHsCINS [2]
Molecular Weight 125.61 g/mol [2]

Purity Typically 297% [1112]
Physical State \.Nhi-te t? off-white solid or o

liquid/oil
Storage Room temperature [2]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of Azetidine-3-thiol hydrochloride
is not readily available in peer-reviewed literature. However, a plausible synthetic route can be
proposed based on the synthesis of related azetidine derivatives, particularly the conversion of
a hydroxyl group to a thiol group. A common precursor for 3-substituted azetidines is 1-benzyl-
3-hydroxyazetidine, which can be synthesized from benzylamine and epichlorohydrin.[3] The
hydroxyl group can then be converted to a thiol, followed by debenzylation and formation of the
hydrochloride salt.

Proposed Synthetic Workflow
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Step 1: Synthesis of N-Protected Precursor

[Benzylamine i Epichlorohydrin]

%ing formation

[1—Benzyl-3—hydroxyazetidine)

Step 2: Conversion to Thiol

[Mesylation/TosyIatiorD
[Thiolation (e.g., with NaSH)j

Step 3: Deprotedtion and Salt Formation

[1-Benzyl-azetidine-3-thioD

[Debenzylation (e.g., H2/Pd—CD

Azetidine-3-thiol

HCI Treatment

[Azetidine-S-thiol hydrochloride]
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Enzyme Inhibition Pathway

(Azetidine-:%-thiol Derivative)
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ovalent modification or metal chelation
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l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Azetidine-3-thiol
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600125#azetidine-3-thiol-hydrochloride-cas-number-
179337-60-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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